![molecular formula C16H25NO2 B14539349 2H-1,5-Oxazocine, hexahydro-5-[2-(2-phenylethoxy)ethyl]- CAS No. 61999-60-8](/img/structure/B14539349.png)
2H-1,5-Oxazocine, hexahydro-5-[2-(2-phenylethoxy)ethyl]-
Description
2H-1,5-Oxazocine, hexahydro-5-[2-(2-phenylethoxy)ethyl]- is a chemical compound with the molecular formula C16H25NO2 and a molecular weight of 263.38 g/mol . This compound features a unique structure that includes an eight-membered oxazocine ring, which is relatively rare in organic chemistry. The presence of the phenylethoxy group adds to its complexity and potential reactivity.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2H-1,5-Oxazocine, hexahydro-5-[2-(2-phenylethoxy)ethyl]- typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:
Formation of the Oxazocine Ring: The initial step involves the cyclization of a suitable precursor to form the oxazocine ring. This can be achieved through intramolecular cyclization reactions under acidic or basic conditions.
Properties
CAS No. |
61999-60-8 |
|---|---|
Molecular Formula |
C16H25NO2 |
Molecular Weight |
263.37 g/mol |
IUPAC Name |
5-[2-(2-phenylethoxy)ethyl]-1,5-oxazocane |
InChI |
InChI=1S/C16H25NO2/c1-2-6-16(7-3-1)8-14-19-15-11-17-9-4-12-18-13-5-10-17/h1-3,6-7H,4-5,8-15H2 |
InChI Key |
QJOWSWNIOWUWSR-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCCOC1)CCOCCC2=CC=CC=C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
